Cas no 2169010-44-8 (methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate)

• Product Name: methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate
• CAS No: 2169010-44-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5937119
• PubChem ID: 165667981
• Update Time: 2025-10-29

methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate
• methyl 3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-3-oxopropanoate
• EN300-1842978
• 2169010-44-8

• Inchi： 1S/C11H16N2O3/c1-8(2)6-13-7-9(5-12-13)10(14)4-11(15)16-3/h5,7-8H,4,6H2,1-3H3
• InChI Key： MNCARWIJPDRKQT-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate

Methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate (CAS No. 2169010-44-8): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate (CAS No. 2169010-44-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate is characterized by a pyrazole ring substituted with a 2-methylpropyl group and an ester functionality. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its ability to form hydrogen bonds and interact with various biological targets. The 2-methylpropyl substituent adds hydrophobicity and steric bulk, which can influence the compound's binding affinity and selectivity towards specific receptors or enzymes.

The synthesis of methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate has been reported using various methodologies. One common approach involves the condensation of an appropriate pyrazole derivative with an ester-containing reagent. For example, the reaction between 1-(2-methylpropyl)-1H-pyrazol-4-carbaldehyde and methyl acetoacetate in the presence of a suitable catalyst can yield the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Recent studies have highlighted the potential therapeutic applications of methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate. One area of particular interest is its anti-inflammatory activity. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate is in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate has also shown potential as an analgesic agent. Animal models have demonstrated that this compound can effectively reduce pain responses in both acute and chronic pain models. The analgesic effect is thought to be mediated through the modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic properties of methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate are also an important consideration for its development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties make it suitable for once-daily dosing regimens, which can improve patient compliance.

Safety assessments are crucial for any potential drug candidate. Preclinical toxicity studies have indicated that methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-yl-3-oxopropanoate has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. However, further studies are needed to fully evaluate its safety in humans.

In conclusion, methyl 3-1-(2-methylpropyl)-1H-pyrazol-4-y\-l\-3\-oxopropanoate (CAS No. 2169010\-44\-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.